Cas no 2098097-57-3 (3,3-Difluoro-2,2-dimethylpropan-1-ol)

• Product Name: 3,3-Difluoro-2,2-dimethylpropan-1-ol
• CAS No: 2098097-57-3
• MF: C₅H₁₀F₂O
• MW: 124.129108905792
• MDL: MFCD29046500
• CID: 4735240
• PubChem ID: 121206990
• Update Time: 2025-09-23

3,3-Difluoro-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2,2-dimethylpropan-1-ol
• 3,3-Difluoro-2,2-dimethyl-propan-1-ol
• MS-20809
• YID09757
• EN300-734939
• AT13778
• AKOS026715978
• SCHEMBL19035618
• 3,3-Difluoro-2,2-dimethyl-1-propanol
• DB-135898
• MFCD29046500
• 2098097-57-3
• CS-0096884
• XZAFPDPMGJXCKK-UHFFFAOYSA-N
• 3,3-Difluoro-2,2-dimethylpropanol
• F2147-2732
• 3,3-Difluoro-2,2-dimethylpropan-1-ol

• MDL： MFCD29046500
• Inchi： 1S/C5H10F2O/c1-5(2,3-8)4(6)7/h4,8H,3H2,1-2H3
• InChI Key： XZAFPDPMGJXCKK-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CO)F

Computed Properties

• Exact Mass: 124.06997126g/mol
• Monoisotopic Mass: 124.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.6

Additional information on 3,3-Difluoro-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3,3-Difluoro-2,2-dimethylpropan-1-ol (CAS No. 2098097-57-3): Properties, Applications, and Industry Trends

3,3-Difluoro-2,2-dimethylpropan-1-ol (CAS No. 2098097-57-3) is a fluorinated organic compound gaining attention in pharmaceutical, agrochemical, and specialty chemical industries due to its unique structural features. The presence of difluoro and dimethyl groups in its molecular framework enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly in the design of bioactive molecules with improved metabolic resistance.

The compound's fluorine substitution is a key driver of its applications, as fluorine atoms often enhance lipophilicity and bioavailability in medicinal chemistry. Recent studies highlight its role in developing next-generation therapeutics, including protease inhibitors and kinase modulators. With the growing demand for fluorinated building blocks, 3,3-Difluoro-2,2-dimethylpropan-1-ol has emerged as a sought-after reagent in high-throughput screening and combinatorial chemistry workflows.

From an industrial perspective, the synthesis of 3,3-Difluoro-2,2-dimethylpropan-1-ol involves advanced catalytic fluorination techniques, aligning with the trend toward green chemistry and sustainable processes. Companies are investing in flow chemistry systems to optimize its production, reducing waste and energy consumption. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a topic frequently searched by stakeholders in chemical manufacturing.

Analytical characterization of CAS No. 2098097-57-3 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with stringent regulatory standards. Its physical properties—such as boiling point, solubility, and partition coefficient—are critical for formulators designing drug delivery systems or crop protection agents. These data points are often queried in academic and industrial databases, reflecting the compound's interdisciplinary relevance.

Emerging applications include its use in material science, where its fluorinated backbone contributes to the development of hydrophobic coatings and polymeric additives. As the demand for high-performance materials grows in electronics and automotive sectors, 3,3-Difluoro-2,2-dimethylpropan-1-ol is being evaluated for its role in enhancing thermal and chemical resistance. This connects to trending searches on advanced material innovation and fluoropolymer technology.

In summary, 3,3-Difluoro-2,2-dimethylpropan-1-ol represents a versatile fluorinated intermediate with expanding applications across multiple industries. Its synergy with cutting-edge synthetic methodologies and alignment with sustainability goals position it as a compound of significant future interest. Ongoing research will likely uncover further utilities, particularly in precision medicine and smart material development.